Cas no 35978-32-6 (ethyl 2-amino-4-(3,4,5-trimethoxyphenyl)thiophene-3-carboxylate)

• Product Name: ethyl 2-amino-4-(3,4,5-trimethoxyphenyl)thiophene-3-carboxylate
• CAS No: 35978-32-6
• MF: C₁₆H₁₉NO₅S
• MW: 337.390763521194
• CID: 920897
• PubChem ID: 299299
• Update Time: 2025-04-19

ethyl 2-amino-4-(3,4,5-trimethoxyphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(3,4,5-trimethoxyphenyl)thiophene-3-carboxylate
• 2-amino-4-(3,4,5-trimethoxy-phenyl)-thiophene-3-carboxylic acid ethyl ester
• AC1L6UET
• CTK4H5689
• Ethyl 2-amino-4-(3,4,5-trimethoxyphenyl)-3-thiophenecarboxylate
• NSC171777
• Oprea1_193718
• SureCN1896827
• RVZLFQWKEAQNFT-UHFFFAOYSA-N
• DTXSID90189530
• AKOS001050109
• MLS003106765
• SR-01000038779
• SCHEMBL1896827
• NSC 171777
• SMR001821653
• SR-01000038779-1
• NSC-171777
• R2041S6STH
• 35978-32-6
• 3-THIOPHENECARBOXYLIC ACID, 2-AMINO-4-(3,4,5-TRIMETHOXYPHENYL)-, ETHYL ESTER
• UNII-R2041S6STH
• Z56877067
• CHEMBL1878954

• Inchi： 1S/C16H19NO5S/c1-5-22-16(18)13-10(8-23-15(13)17)9-6-11(19-2)14(21-4)12(7-9)20-3/h6-8H,5,17H2,1-4H3
• InChI Key： RVZLFQWKEAQNFT-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(=C1)C1C=C(C(=C(C=1)OC)OC)OC)N

Computed Properties

• Exact Mass: 337.09847
• Monoisotopic Mass: 337.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 80.01